Cas no 696-29-7 (Isopropylcyclohexane)

Isopropylcyclohexane is a saturated alicyclic hydrocarbon with the molecular formula C₉H₁₈. It is a colorless liquid with a mild odor, commonly used as an intermediate in organic synthesis and as a solvent in industrial applications. Its cyclohexane ring structure provides stability, while the isopropyl substituent enhances solubility in nonpolar systems. Key advantages include low reactivity, high boiling point, and compatibility with hydrophobic compounds, making it suitable for formulations requiring inert, non-polar media. Its volatility and thermal stability also lend utility in specialty chemical processes. Proper handling is advised due to flammability and potential respiratory irritation.
Isopropylcyclohexane structure
Isopropylcyclohexane structure
Product Name:Isopropylcyclohexane
CAS No:696-29-7
MF:C9H18
MW:126.239223003387
MDL:MFCD00001480
CID:82979
PubChem ID:87571547
Update Time:2025-06-09

Isopropylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • Isopropylcyclohexane
    • Methyl Ethyl Ketoxime
    • (1-methylethyl)-cyclohexan
    • (1-methylethyl)cyclohexane
    • (1-methylethyl)-Cyclohexane
    • Cyclohexane, isopropyl-
    • hydrocumene
    • Normanthane
    • HEXAHYDROCUMENE
    • propan-2-ylcyclohexane
    • 2-Cyclohexylpropane
    • Isopropylcyclohexane1000µg
    • Cyclohexane, (1-methylethyl)-
    • GWESVXSMPKAFAS-UHFFFAOYSA-N
    • NSC73963
    • InChI=1/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H
    • DTXSID2061012
    • Iso-propylcyclohexane
    • LS-13699
    • WLN: L6TJ AY1&1
    • NS00007045
    • (1-Methylethyl)cyclohexane, 9CI
    • MFCD00001480
    • EC 211-792-4
    • A836573
    • CHEBI:187116
    • isopropyl cyclohexane
    • 696-29-7
    • Q63408583
    • NSC-73963
    • (methylethyl)cyclohexane
    • Cyclohexane, isopropyl- (8CI)
    • LMFA11000629
    • 5S52JAD8P7
    • EINECS 211-792-4
    • Isopropyl-cyclohexane
    • AKOS015901591
    • E78225
    • NSC 73963
    • 1-methylethyl-cyclohexane
    • Isopropylcyclohexane, 99%
    • I0161
    • NORMENTHANE
    • Cyclohexane, isopropyl (8CI)
    • 1Methylethylcyclohexane
    • DTXCID4046529
    • Cyclohexane, (1methylethyl)
    • 1-METHYLETHYLCYCLOHEXANE
    • Cyclohexane, isopropyl-(8CI)
    • Cyclohexane, isopropyl
    • 2Cyclohexylpropane
    • MDL： MFCD00001480
    • Inchi： 1S/C9H18/c1-8(2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
    • InChI Key： GWESVXSMPKAFAS-UHFFFAOYSA-N
    • SMILES： C1(C(C)C)CCCCC1

Computed Properties

  • Exact Mass: 126.14100
  • Monoisotopic Mass: 126.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 68.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 0.802 g/mL at 25 °C(lit.)
  • Melting Point: -89.39°C
  • Boiling Point: 151°C
  • Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
  • Refractive Index: n20/D 1.441(lit.)
  • PSA: 0.00000
  • LogP: 3.22270
  • Solubility: Not determined
  • Vapor Pressure: 9.9 mmHg ( 37.7 °C)

Isopropylcyclohexane Security Information

Isopropylcyclohexane Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Isopropylcyclohexane Pricemore >>

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Isopropylcyclohexane Production Method

Production Method 1

7782-24-3 7782-24-3
696-29-7 696-29-7
28523-32-2 28523-32-2
103254-49-5 103254-49-5
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) ,  Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ;  6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C
Reference
One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis
Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114

Isopropylcyclohexane Raw materials

Isopropylcyclohexane Preparation Products

Isopropylcyclohexane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:696-29-7)Isopropylcyclohexane
Order Number:A1206748
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):172.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:696-29-7)异丙基环己烷
Order Number:LE2473742;LE17291
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

Isopropylcyclohexane Related Literature

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696-29-7 (Isopropylcyclohexane) Related Products

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Amadis Chemical Company Limited
(CAS:696-29-7)Isopropylcyclohexane
A1206748
Purity:99%
Quantity:500ml
Price ($):172.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:696-29-7)异丙基环己烷
LE2473742;LE17291
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email